2-(2-Ethenylsulfonylethyl)-3-ethyl-3,4-dihydro-1H-isoquinoline

• IUPAC Name: 2-(2-ethenylsulfonylethyl)-3-ethyl-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C15H21NO2S/c1-3-15-11-13-7-5-6-8-14(13)12-16(15)9-10-19(17,18)4-2/h4-8,15H,2-3,9-12H2,1H3
• InChI Key: XZBRLHCXRCTVOU-UHFFFAOYSA-N
• Canonical SMILES: CCC1CC2=CC=CC=C2CN1CCS(=O)(=O)C=C
• Molecular Formula: C15H21NO2S
• Molecular Weight: 279.4 g/mol

Description

Compounds like this one typically belong to the class of organic compounds known as isoquinolines. Isoquinolines are compounds containing the isoquinoline moiety, which is a bicyclic heterocycle made up of a benzene ring fused to a pyridine ring.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. For example, the synthesis of benzimidazole derivatives involves the design and synthesis of a series of compounds evaluated as cyclooxygenase-1 (COX-1)/cyclooxygenase-2 (COX-2) inhibitors.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques such as NMR, IR, and mass spectrometry. For example, the molecular formula of a similar compound, 2-[2-(Methylsulfonyl)ethyl]-4-nitrophenyl carbonate, is C10H10NO7S.

Chemical Reactions Analysis

The chemical reactions involving these compounds can be complex and varied. For instance, 2-(Methylsulfonyl)ethanol may be used as a reagent in the synthesis of phenols from aryl fluorides.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. For example, Ethyl methanesulfonate (EMS) is a clear colorless liquid with a density of 1.1452 g/cm3 at 22 °C.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For instance, Ethyl methanesulfonate (EMS) produces random mutations in genetic material by nucleotide substitution; particularly through G:C to A:T transitions induced by guanine alkylation.

Safety and Hazards

The safety and hazards associated with a compound depend on its chemical structure and properties. For example, 2-(ethenylsulfonylethyl)ethyl acetate has been identified as a laboratory chemical, and its safety data sheet provides information on hazard identification, first-aid measures, fire-fighting measures, accidental release measures, handling and storage, exposure controls/personal protection, and physical and chemical properties.

Future Directions

The future directions for the study and use of a compound depend on its potential applications. For instance, a new class of fluorinated sulfones, β-fluorinated sulfones, were designed and synthesized as electrolyte solvents for high voltage lithium-ion batteries.